![molecular formula C13H10ClN3S B1390833 4-chloro-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine CAS No. 941867-10-3](/img/structure/B1390833.png)
4-chloro-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine
Overview
Description
4-chloro-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine is a chemical compound with the molecular formula C12H11ClN2 . It is an aniline derivative and has been synthesized and tested as a corrosion inhibitor in acid medium for mild steel .
Synthesis Analysis
The compound was synthesized by a simple and inexpensive method . The synthesis of such compounds often involves the use of various metal hydrides reagents such as sodium borohydride . The synthesis of similar compounds has been reported in the literature, involving the remodeling of (Aza)indole/Benzofuran skeletons .Molecular Structure Analysis
The crystal structure of a similar compound, 4-chloro-N-(1-(pyridin-2-yl)ethyl)aniline, has been reported . The structure was characterized by FT-IR, 1H and 13C NMR, Mass Spectroscopy and X-ray diffraction .Chemical Reactions Analysis
The substitution behavior of bidentate N,N′-donor (pyridin-2-yl)methyl-aniline chelates with different substituents on the mononuclear Pd (II) complexes was investigated . The study explored the kinetics and mechanistic behavior of N,N′-pyridyl Pd (II) complexes .Physical And Chemical Properties Analysis
The molecular weight of 4-chloro-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine is 218.68 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Crystal Structure Analysis
The crystal structure of related compounds, such as N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, has been determined, indicating potential applications in structural chemistry and material sciences (Ö. Yıldırım et al., 2006).
Antimicrobial Activity
Compounds structurally similar to 4-chloro-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine have been studied for their antimicrobial properties. For example, certain benzothiazole derivatives have shown antibacterial and antifungal activity, suggesting potential applications in developing new antimicrobial agents (G. Naganagowda & A. Petsom, 2011).
Coordination Polymers
Research on flexible unsymmetrical bis(pyridyl) ligands, similar to the structure , has led to the construction of helical silver(I) coordination polymers, which can have applications in material chemistry and molecular engineering (Zhuyan Zhang et al., 2013).
Corrosion Inhibition
Derivatives of benzothiazole, including those similar to 4-chloro-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine, have been investigated for their potential as corrosion inhibitors in acidic environments, indicating their usefulness in industrial applications (H. Ashassi-Sorkhabi et al., 2005).
Mechanism of Action
While the specific mechanism of action for 4-chloro-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine is not mentioned in the search results, it’s worth noting that similar compounds have been studied for their potential applications in various fields. For instance, the compound has been tested as a corrosion inhibitor, suggesting its potential use in materials science .
Future Directions
properties
IUPAC Name |
4-chloro-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN3S/c14-10-5-3-6-11-12(10)17-13(18-11)16-8-9-4-1-2-7-15-9/h1-7H,8H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUYFIVYJESEJOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CNC2=NC3=C(S2)C=CC=C3Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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